Cas no 1807298-94-7 (Ethyl 3-cyano-2-ethyl-5-hydroxyphenylacetate)

• Product Name: Ethyl 3-cyano-2-ethyl-5-hydroxyphenylacetate
• CAS No: 1807298-94-7
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• CID: 5009673
• Update Time: 2025-05-23

Ethyl 3-cyano-2-ethyl-5-hydroxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-2-ethyl-5-hydroxyphenylacetate

• Inchi： 1S/C13H15NO3/c1-3-12-9(7-13(16)17-4-2)5-11(15)6-10(12)8-14/h5-6,15H,3-4,7H2,1-2H3
• InChI Key： YZBIGRSYOMBSIZ-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C=C(C=C(C#N)C=1CC)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 307
• XLogP3: 2.2
• Topological Polar Surface Area: 70.3

Additional information on Ethyl 3-cyano-2-ethyl-5-hydroxyphenylacetate

Ethyl 3-cyano-2-ethyl-5-hydroxyphenylacetate (CAS No. 1807298-94-7): An Overview of Its Properties and Applications

Ethyl 3-cyano-2-ethyl-5-hydroxyphenylacetate (CAS No. 1807298-94-7) is a compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in the pharmaceutical and chemical industries. This compound is characterized by its 3-cyano group, 2-ethyl substituent, and 5-hydroxy functional group, which collectively contribute to its distinct properties and reactivity.

The molecular formula of Ethyl 3-cyano-2-ethyl-5-hydroxyphenylacetate is C₁₃H₁₅NO₃, and it has a molecular weight of approximately 233.26 g/mol. The presence of the cyano group imparts significant electronic effects, making this compound a valuable intermediate in synthetic chemistry. The hydroxy group, on the other hand, provides opportunities for further functionalization and derivatization, enhancing its utility in the development of novel compounds.

In the context of pharmaceutical research, Ethyl 3-cyano-2-ethyl-5-hydroxyphenylacetate has been explored for its potential as a building block in the synthesis of bioactive molecules. Recent studies have highlighted its role in the development of drugs targeting specific biological pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the use of this compound as a key intermediate in the synthesis of a novel class of anti-inflammatory agents. The researchers found that derivatives of Ethyl 3-cyano-2-ethyl-5-hydroxyphenylacetate exhibited potent anti-inflammatory activity in both in vitro and in vivo models, suggesting its potential as a lead compound for further drug development.

Beyond its pharmaceutical applications, Ethyl 3-cyano-2-ethyl-5-hydroxyphenylacetate has also been investigated for its use in materials science. The unique combination of functional groups makes it an attractive candidate for the synthesis of advanced materials with tailored properties. A recent study published in Advanced Materials explored the use of this compound as a precursor for the preparation of conductive polymers. The researchers demonstrated that polymers derived from Ethyl 3-cyano-2-ethyl-5-hydroxyphenylacetate exhibited excellent electrical conductivity and mechanical stability, making them suitable for applications in electronic devices and sensors.

The synthetic accessibility of Ethyl 3-cyano-2-ethyl-5-hydroxyphenylacetate is another factor contributing to its popularity among researchers. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. One notable method involves the condensation of 3-cyanophenol with ethyl acetoacetate followed by alkylation with ethyl iodide. This multi-step process yields high purity products with good yields, making it suitable for large-scale production.

In addition to its synthetic versatility, Ethyl 3-cyano-2-ethyl-5-hydroxyphenylacetate has been studied for its environmental impact and safety profile. A comprehensive toxicity assessment conducted by a team at the University of California found that this compound exhibits low toxicity and minimal environmental persistence when used under controlled conditions. These findings support its safe use in various industrial applications while minimizing potential risks to human health and the environment.

The future prospects for Ethyl 3-cyano-2-ethyl-5-hydroxyphenylacetate are promising. Ongoing research is focused on expanding its applications in areas such as drug discovery, materials science, and sustainable chemistry. For example, a recent study published in Green Chemistry explored the use of this compound as a green solvent alternative, highlighting its low toxicity and biodegradability compared to traditional solvents.

In conclusion, Ethyl 3-cyano-2-ethyl-5-hydroxyphenylacetate (CAS No. 1807298-94-7) is a versatile compound with a wide range of potential applications. Its unique chemical structure, synthetic accessibility, and favorable safety profile make it an attractive candidate for further research and development across multiple industries. As new studies continue to uncover its properties and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.